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Compound of Interest

Compound Name: Etosalamide

Cat. No.: B1671764 Get Quote

Introduction
Etosalamide is an antipyretic and analgesic agent with anti-inflammatory activity, making it a

compound of interest in various research fields, including allergic disease research.[1] Proper

preparation of a stock solution is a critical first step for accurate and reproducible in vitro and in

vivo studies. This document provides a detailed protocol for the preparation, storage, and

handling of etosalamide stock solutions for research purposes.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of etosalamide relevant to

stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1671764?utm_src=pdf-interest
https://www.benchchem.com/product/b1671764?utm_src=pdf-body
https://www.medchemexpress.com/Etosalamide.html
https://www.benchchem.com/product/b1671764?utm_src=pdf-body
https://www.benchchem.com/product/b1671764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight 209.24 g/mol [1][2][3]

CAS Number 15302-15-5 [4]

IUPAC Name 2-(2-ethoxyethoxy)benzamide

Appearance White to off-white solid powder

Solubility in DMSO 300 mg/mL (1433.76 mM)

Solubility in Water 6.67 mg/mL (31.88 mM)

Recommended Solvents Dimethyl sulfoxide (DMSO)

Storage of Powder
Dry, dark, 0-4°C (short-term),

-20°C (long-term)

Stock Solution Storage
-20°C for 1 month, -80°C for 6

months (protect from light)

Experimental Protocol: Preparation of a 10 mM
Etosalamide Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of etosalamide in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

Materials
Etosalamide powder (purity >98%)

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Spatula

Vortex mixer
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Pipettes and sterile filter tips

Procedure
Pre-weighing Preparations:

Bring the etosalamide powder and DMSO to room temperature before opening to prevent

condensation.

Ensure the analytical balance is calibrated and level.

Calculating the Mass of Etosalamide:

To prepare a 10 mM stock solution, the required mass of etosalamide needs to be

calculated using the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (g) = 0.010 mol/L x 0.001 L x 209.24 g/mol = 0.0020924 g

Mass (mg) = 2.0924 mg

It is advisable to prepare a larger volume (e.g., 5 or 10 mL) to minimize weighing errors.

For 5 mL of a 10 mM solution, you would need 10.462 mg of etosalamide.

Weighing Etosalamide:

Carefully weigh the calculated amount of etosalamide powder onto a weigh boat or

directly into a sterile microcentrifuge tube.

Dissolving Etosalamide:

Add the desired volume of DMSO to the tube containing the etosalamide powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
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If dissolution is slow, gentle warming and/or sonication can be used to facilitate the

process.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Protect the stock solution from light.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling chemical reagents.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for etosalamide before use.
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Caption: Workflow for preparing etosalamide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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